Cas no 2137980-61-9 (3-Tert-butyl-5-sulfamoylthiophene-2-carboxylic acid)

• Product Name: 3-Tert-butyl-5-sulfamoylthiophene-2-carboxylic acid
• CAS No: 2137980-61-9
• MF: C₉H₁₃NO₄S₂
• MW: 263.333820104599
• CID: 5982329
• PubChem ID: 165454119
• Update Time: 2025-05-20

3-Tert-butyl-5-sulfamoylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-5-sulfamoylthiophene-2-carboxylic acid
• 2137980-61-9
• EN300-716703
• 3-Tert-butyl-5-sulfamoylthiophene-2-carboxylic acid

• Inchi： 1S/C9H13NO4S2/c1-9(2,3)5-4-6(16(10,13)14)15-7(5)8(11)12/h4H,1-3H3,(H,11,12)(H2,10,13,14)
• InChI Key： LRLGYSGGWHOTBP-UHFFFAOYSA-N
• SMILES： S1C(=CC(=C1C(=O)O)C(C)(C)C)S(N)(=O)=O

Computed Properties

• Exact Mass: 263.02860024g/mol
• Monoisotopic Mass: 263.02860024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 134Ų

Additional information on 3-Tert-butyl-5-sulfamoylthiophene-2-carboxylic acid

Introduction to 3-Tert-butyl-5-sulfamoylthiophene-2-carboxylic acid (CAS No. 2137980-61-9)

3-Tert-butyl-5-sulfamoylthiophene-2-carboxylic acid, identified by the chemical compound code CAS No. 2137980-61-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds that have been extensively studied due to their diverse biological activities and potential applications in drug development. The structural features of 3-Tert-butyl-5-sulfamoylthiophene-2-carboxylic acid, particularly the presence of a sulfamoyl group and a tert-butyl substituent, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of 3-Tert-butyl-5-sulfamoylthiophene-2-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. The tert-butyl group, introduced at the 3-position of the thiophene ring, enhances the lipophilicity of the molecule, which is often a critical factor in drug absorption and distribution. Meanwhile, the sulfamoyl group at the 5-position introduces a polar moiety that can interact with biological targets, such as enzymes or receptors, thereby modulating biological processes. The carboxylic acid functionality at the 2-position provides a site for further derivatization, allowing chemists to explore various pharmacophores and optimize the compound's bioactivity.

In recent years, there has been growing interest in thiophene derivatives due to their reported pharmacological effects. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. Among these derivatives, 3-Tert-butyl-5-sulfamoylthiophene-2-carboxylic acid has shown particular promise in preclinical studies. Research has indicated that this compound may interfere with key signaling pathways involved in cancer cell proliferation and survival, making it a potential candidate for further development as an anticancer agent.

The tert-butyl group in 3-Tert-butyl-5-sulfamoylthiophene-2-carboxylic acid plays a crucial role in its overall pharmacological profile. This bulky substituent can influence both the solubility and metabolic stability of the molecule. By enhancing lipophilicity, it may improve oral bioavailability, which is essential for therapeutic efficacy. Additionally, the tert-butyl group can shield certain reactive sites on the molecule from enzymatic degradation, thereby prolonging its half-life in vivo. These properties make 3-Tert-butyl-5-sulfamoylthiophene-2-carboxylic acid an attractive candidate for further investigation in drug discovery.

The sulfamoyl group at the 5-position of 3-Tert-butyl-5-sulfamoylthiophene-2-carboxylic acid is another key feature that contributes to its biological activity. Sulfonamide moieties are well-known for their ability to interact with biological targets through hydrogen bonding and ionic interactions. This functional group has been widely used in medicinal chemistry due to its versatility and efficacy in modulating biological processes. In particular, sulfonamides have been successfully incorporated into drugs targeting bacterial infections, diabetes, and cancer. The presence of this group in 3-Tert-butyl-5-sulfamoylthiophene-2-carboxylic acid suggests that it may have similar interactions with biological targets, potentially leading to therapeutic effects.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like 3-Tert-butyl-5-sulfamoylthiophene-2-carboxylic acid for their potential bioactivity. Molecular docking studies have been used to predict how this compound might interact with various biological targets by simulating its binding affinity and orientation within the target protein or enzyme active site. These studies have provided valuable insights into the molecular mechanisms by which 3-Tert-butyl-5-sulfamoylthiophene-2-carboxylic acid might exert its pharmacological effects.

In addition to computational methods, experimental approaches such as high-throughput screening (HTS) have been employed to evaluate the biological activity of 3-Tert-butyl-5-sulfamoylthiophene-2-carboxylic acid. HTS allows researchers to rapidly test thousands of compounds against various biological assays simultaneously, identifying those with promising activity profiles. Preliminary results from HTS assays have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to cancer and inflammation.

The carboxylic acid functionality at the 2-position of 3-Tert-butyl-5-sulfamoylthiophene-2-carboxylic acid provides another opportunity for further chemical modification. This group can be used to form esters or amides, which are common pharmacological modifications that enhance drug solubility and bioavailability. Additionally, it can be coupled with other functional groups through condensation reactions to create more complex molecules with tailored properties. These modifications allow chemists to fine-tune the pharmacokinetic and pharmacodynamic profiles of 3-Tert-butyl-5-sulfamoylthiophene-2-carboxylic acid, making it a versatile scaffold for drug development.

The potential applications of 3-Tert-butyl-5-sulfamoylthiophene-2-carboxylic acid extend beyond oncology. Researchers are exploring its use in treating inflammatory diseases by targeting key inflammatory pathways mediated by enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Preliminary studies have suggested that this compound may inhibit these enzymes effectively without causing significant side effects associated with traditional anti-inflammatory drugs.

Another area of interest is the use of 3-Tert-butyl-5-sulfamoylthiophene-2-carboxylic acid as a lead compound for developing novel antimicrobial agents. Antibiotic resistance is a growing global health concern, prompting researchers to search for new compounds that can combat resistant bacterial strains effectively. The unique structure of this thiophene derivative makes it a promising candidate for further development as an antimicrobial agent capable of disrupting bacterial cell wall synthesis or other essential cellular processes.

In conclusion,3-Tert-butyl-5-sulfamoylthiophene-2-carboxylic acid (CAS No. 2137980-61-9) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of lipophilic and polar functional groups makes it an attractive scaffold for drug development targeting various diseases including cancer and inflammation. Ongoing research continues to uncover new ways to utilize this compound effectively while minimizing potential side effects.